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For Researchers, Scientists, and Drug Development Professionals

Abstract
Questinol is a naturally occurring dihydroxyanthraquinone found in various fungal species,

most notably within the genera Aspergillus and Talaromyces.[1][2][3] This molecule has

garnered interest in the scientific community for its potential therapeutic applications, including

anti-inflammatory and anti-obesity effects. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological activities

of Questinol. It details the current understanding of its mechanism of action, focusing on key

signaling pathways, and outlines established experimental protocols for its isolation,

purification, and analysis. All quantitative data are presented in structured tables for clarity, and

key biological and experimental workflows are visualized using Graphviz diagrams.

Chemical Structure and Identification
Questinol is classified as a dihydroxyanthraquinone. Its core structure consists of a tricyclic

anthracene ring with two ketone groups at positions 9 and 10. The molecule is further

functionalized with hydroxyl groups at positions 1 and 6, a hydroxymethyl group at position 3,

and a methoxy group at position 8.

Table 1: Chemical Identification of Questinol
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Identifier Value Source

IUPAC Name

1,6-dihydroxy-3-

(hydroxymethyl)-8-

methoxyanthracene-9,10-

dione

[1]

CAS Number 35688-09-6 [1]

Molecular Formula C₁₆H₁₂O₆ [1]

Canonical SMILES
COC1=C2C(=CC(=C1)O)C(=O

)C3=CC(=CC(=C3C2=O)O)CO
[2]

InChI Key
SNBGJGNOQURXCI-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of Questinol are crucial for understanding its behavior in

biological systems and for the development of potential drug formulations.

Table 2: Physicochemical Properties of Questinol

Property Value Source/Method

Molecular Weight 300.26 g/mol [1]

Physical Description Solid, Yellow Crystal [1][2]

Melting Point 280 - 282 °C [1][2]

Boiling Point
630.5 ± 55.0 °C at 760 mmHg

(Predicted)
[2]

Water Solubility 0.19 g/L (Predicted) [4]

Solubility Soluble in Ethanol, Methanol [2][5]

logP 2.34 (Predicted) [4]

pKa (Strongest Acidic) 7.32 (Predicted) [4]
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Biological Activities and Signaling Pathways
Questinol has demonstrated notable anti-inflammatory and anti-obesity activities. These

effects are believed to be mediated through the modulation of key cellular signaling pathways.

Anti-inflammatory Activity
Questinol has been shown to exhibit significant anti-inflammatory effects. Studies have

demonstrated that it can inhibit the production of nitric oxide (NO), prostaglandin E2 (PGE2),

and several pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α),

interleukin-1 beta (IL-1β), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated

macrophage cell lines.[2] The underlying mechanism is thought to involve the inhibition of the

Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammatory

responses.
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Caption: Questinol's proposed anti-inflammatory mechanism via NF-κB pathway inhibition.

While direct studies on Questinol are limited, many flavonoids and related compounds are

known to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which

also plays a crucial role in inflammation. It is plausible that Questinol may also exert its anti-

inflammatory effects through the inhibition of key kinases in the MAPK cascade, such as p38

and JNK.

Anti-Obesity Activity
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Questinol has also been reported to possess remarkable anti-obesity activity.[2] The

mechanisms underlying this effect are likely multifaceted, involving the inhibition of

adipogenesis (the formation of fat cells) and the stimulation of lipolysis (the breakdown of

stored fats). These processes are regulated by key transcription factors such as Peroxisome

Proliferator-Activated Receptor gamma (PPARγ) and CCAAT/enhancer-binding protein alpha

(C/EBPα), which are potential targets for Questinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Questinol | C16H12O6 | CID 147621 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. bio-fermen.bocsci.com [bio-fermen.bocsci.com]

3. Isolation, Purification, and Identification of Taxol and Related Taxanes from Taxol-
Producing Fungus Aspergillus niger subsp. taxi - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Showing Compound Questinol (FDB012850) - FooDB [foodb.ca]

5. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Questinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161767#questinol-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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